Cas no 522597-54-2 (4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol)
4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an allyl group and a substituted thiophene moiety. Its molecular structure combines a thiol group at the 3-position, enhancing reactivity for further derivatization or coordination chemistry applications. The presence of both thiophene and triazole rings contributes to potential electronic and biological properties, making it a candidate for pharmaceutical or material science research. The allyl group offers versatility for further synthetic modifications, such as cross-coupling or polymerization reactions. This compound may exhibit utility in medicinal chemistry due to its heterocyclic framework, which is often associated with bioactive molecules.
522597-54-2 structure
Product Name:4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
CAS No:522597-54-2
MF:C11H13N3S2
MW:251.371019124985
MDL:MFCD03423433
CID:3111598
PubChem ID:843550
Update Time:2025-06-09
4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
- 4-allyl-5-(4,5-dimethyl-3-thienyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- MFCD03423433
- DTXSID001127904
- 4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- ALBB-003183
- 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
- BBL017557
- 4-allyl-5-(4,5-dimethylthien-3-yl)-4H-1,2,4-triazole-3-thiol
- VS-06277
- AKOS003289492
- 3H-1,2,4-Triazole-3-thione, 5-(4,5-dimethyl-3-thienyl)-2,4-dihydro-4-(2-propen-1-yl)-
- AK-968/41923450
- STK450018
- H22610
- 3-(4,5-dimethylthiophen-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- CS-0319914
- 522597-54-2
-
- MDL: MFCD03423433
- Inchi: 1S/C11H13N3S2/c1-4-5-14-10(12-13-11(14)15)9-6-16-8(3)7(9)2/h4,6H,1,5H2,2-3H3,(H,13,15)
- InChI Key: ZCJCQQGBQCJTQN-UHFFFAOYSA-N
- SMILES: S1C=C(C(C)=C1C)C1=NNC(N1CC=C)=S
Computed Properties
- Exact Mass: 251.055
- Monoisotopic Mass: 251.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 88Ų
4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521599-1g |
4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522597-54-2 | 97% | 1g |
$180 | 2024-07-15 | |
| Chemenu | CM521599-5g |
4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522597-54-2 | 97% | 5g |
$535 | 2024-07-15 | |
| abcr | AB380542-500 mg |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
522597-54-2 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB380542-1 g |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
522597-54-2 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB380542-5 g |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
522597-54-2 | 5 g |
€907.00 | 2023-07-19 | ||
| abcr | AB380542-500mg |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; . |
522597-54-2 | 500mg |
€269.00 | 2025-04-18 | ||
| abcr | AB380542-1g |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; . |
522597-54-2 | 1g |
€317.00 | 2025-04-18 | ||
| abcr | AB380542-5g |
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; . |
522597-54-2 | 5g |
€877.00 | 2025-04-18 | ||
| A2B Chem LLC | AJ01885-500mg |
4-Allyl-5-(4,5-dimethylthien-3-yl)-4h-1,2,4-triazole-3-thiol |
522597-54-2 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AJ01885-1g |
4-Allyl-5-(4,5-dimethylthien-3-yl)-4h-1,2,4-triazole-3-thiol |
522597-54-2 | >95% | 1g |
$509.00 | 2024-04-19 |
4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
522597-54-2 (4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol) Related Products
- 777875-20-4(3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(3-methyl-2-thienyl)-(9CI))
- 667436-25-1(5-(5-Methylthien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol)
- 522597-46-2(4-(prop-2-en-1-yl)-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol)
- 438230-64-9(4-Ethyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 847503-30-4(4-Methyl-5-(5-methyl-4-phenylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 847503-21-3(4-Propyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 588682-95-5(4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol)
- 869952-61-4(5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol)
- 522598-13-6(4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol)
- 861226-49-5(4-Allyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk